Cas no 476276-21-8 (N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-4-(diethylsulfamoyl)benzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-4-(diethylsulfamoyl)benzamide
• CAS No: 476276-21-8
• MF: C₂₆H₂₇N₃O₃S₃
• MW: 525.705882310867
• CID: 6302385
• PubChem ID: 3405302
• Update Time: 2025-07-22

N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-4-(diethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-4-(diethylsulfamoyl)benzamide
• HMS645F07
• N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-(diethylsulfamoyl)benzamide
• EU-0070148
• SR-01000420127
• Oprea1_730288
• AKOS001599622
• N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-(N,N-diethylsulfamoyl)benzamide
• F0289-0434
• SR-01000420127-1
• 476276-21-8
• ChemDiv1_020533

• Inchi： 1S/C26H27N3O3S3/c1-3-29(4-2)35(31,32)18-15-13-17(14-16-18)24(30)28-26-23(19-9-5-7-11-21(19)33-26)25-27-20-10-6-8-12-22(20)34-25/h6,8,10,12-16H,3-5,7,9,11H2,1-2H3,(H,28,30)
• InChI Key： GSRJRTRILVJZLU-UHFFFAOYSA-N
• SMILES： S1C(=C(C2=NC3C=CC=CC=3S2)C2=C1CCCC2)NC(C1C=CC(=CC=1)S(N(CC)CC)(=O)=O)=O

Computed Properties

• Exact Mass: 525.12145525g/mol
• Monoisotopic Mass: 525.12145525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 144Ų

Additional information on N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-4-(diethylsulfamoyl)benzamide

Introduction to N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-4-(diethylsulfamoyl)benzamide (CAS No. 476276-21-8)

N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-4-(diethylsulfamoyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 476276-21-8), represents a fusion of multiple pharmacophoric units that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by the presence of several key functional groups and heterocyclic rings. Specifically, it incorporates a 1,3-benzothiazole moiety, a tetrahydrobenzothiophene ring system, and a diethylsulfamoyl group attached to a benzamide backbone. These structural elements are strategically positioned to interact with biological targets in a manner that could elicit therapeutic effects. The benzothiazole ring is particularly noteworthy due to its well-documented role in various biological processes and its presence in numerous bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of this compound with greater accuracy. The integration of machine learning algorithms with traditional pharmacophore modeling has allowed for the identification of novel interactions between this compound and biological receptors. These predictions suggest that N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-4-(diethylsulfamoyl)benzamide may exhibit properties relevant to the treatment of various diseases, including neurological disorders and inflammatory conditions.

The diethylsulfamoyl group is another critical feature of this compound that contributes to its potential bioactivity. Sulfonamides are known for their broad spectrum of biological activities and have been widely used in the development of drugs targeting bacterial infections, cancer, and other diseases. The presence of this group in the molecular framework of N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-4-(diethylsulfamoyl)benzamide suggests that it may possess antimicrobial or anti-inflammatory properties.

Furthermore, the tetrahydrobenzothiophene ring system adds another layer of complexity to the compound's structure. This moiety is known to be present in several bioactive natural products and pharmaceutical agents. Its incorporation into the molecular structure of this compound may enhance its binding affinity to specific biological targets and improve its overall pharmacological profile.

In vitro studies have begun to explore the potential therapeutic applications of N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-4-(diethylsulfamoyl)benzamide. Initial experiments have shown promising results in terms of its interaction with certain enzymes and receptors. For instance, preliminary data suggests that this compound may inhibit the activity of enzymes involved in inflammation pathways. This finding aligns with the growing interest in developing drugs that target inflammatory processes as a means to treat chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic frameworks present in the molecule. These synthetic strategies not only highlight the versatility of modern organic synthesis but also pave the way for the preparation of analogues with modified pharmacological properties.

The potential applications of N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-4-(diethylsulfamoyl)benzamide extend beyond traditional pharmaceutical uses. Researchers are exploring its potential as a tool for chemical biology studies aimed at understanding complex biological pathways. The compound's ability to interact with specific biological targets makes it an invaluable tool for investigating mechanisms underlying various diseases.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored biological activities. N-Acetyltransferases (NATs) are a family of enzymes that play crucial roles in drug metabolism and have been implicated in various diseases. Recent studies have highlighted NATs as potential therapeutic targets for conditions such as cancer and neurological disorders. Given its structural features and predicted bioactivity profile,N-Acetyltransferase inhibitors derived from scaffolds like N-Acetyltransferase inhibitors could offer new avenues for therapeutic intervention.

The benzthiazole scaffold is particularly interesting due to its wide range of biological activities observed across different species and disease models. Its derivatives have been extensively studied for their antimicrobial properties but also show promise as anti-inflammatory agents and anticancer agents due to their ability to modulate enzyme activity and cellular signaling pathways.

The sulfonamide group within this molecule is known for its ability to enhance binding affinity through hydrogen bonding interactions with biomolecules such as proteins and nucleic acids (Sulfonamide derivatives). This property makes sulfonamides valuable motifs in drug design because they can improve both potency (higher concentration needed for effect) and selectivity (target specificity).

In conclusion,N-Acetyltransferase inhibitors derived from scaffolds like N-Acetyltransferase inhibitors represent an exciting frontier in medicinal chemistry research aimed at developing novel therapeutics against challenging diseases including cancer,inflammatory diseases,and neurodegenerative disorders (neurological disorders). As research progresses,Sulfonamide derivatives continue providing insights into complex biochemical processes which might eventually lead towards new treatment strategies based on rational drug design principles using computational methods alongside experimental validation.